Cas no 2364561-67-9 (tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2364561-67-9
• MF: C₁₅H₂₀BrNO₃
• MW: 342.23
• CID: 6794722
• Update Time: 2025-11-01

tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-11-6-5-9-7-10(16)8-12(19-4)13(9)11/h7-8,11H,5-6H2,1-4H3,(H,17,18)/t11-/m1/s1
• InChI Key： NTDKDPFRQPQGII-LLVKDONJSA-N
• SMILES： C1=C(C=C2C([C@H](NC(OC(C)(C)C)=O)CC2)=C1OC)Br

Additional information on tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

Professional Introduction to Compound with CAS No. 2364561-67-9 and Product Name: Tert-Butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

The compound with the CAS number 2364561-67-9 and the product name Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the bromo and methoxy substituents, along with the dihydro-1H-inden core, suggests a high degree of specificity and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in indene derivatives due to their diverse biological activities. The (5-bromo-7-methoxy-2,3-dihydro-1H-inden) moiety in this compound is particularly noteworthy, as it has been shown to exhibit various pharmacological properties. Studies have indicated that such structures can interact with multiple biological targets, including enzymes and receptors, which are crucial for modulating cellular processes. The tert-butyl carbamate group further enhances the compound's potential by providing a site for further functionalization, enabling the synthesis of more complex derivatives.

One of the most exciting aspects of this compound is its potential in the development of novel therapeutic agents. The bromo atom serves as a versatile handle for cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the introduction of additional functional groups at specific positions within the molecule, thereby tailoring its biological activity. For instance, palladium-catalyzed cross-coupling reactions can be employed to replace the bromo substituent with other nucleophiles, opening up a wide range of possibilities for structural diversification.

Moreover, the methoxy group in the molecule contributes to its overall reactivity and stability. Methoxy-substituted indenes have been reported to exhibit significant pharmacological effects, including anti-inflammatory and anticancer properties. The combination of these functional groups with the dihydro-1H-inden core creates a unique scaffold that can be exploited for drug discovery. Researchers have been particularly interested in how these structural features influence binding affinity and selectivity when interacting with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can gain insights into how Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate interacts with its intended targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for drug development. The stereochemistry imposed by the (R) configuration also plays a critical role in determining its biological activity.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the dihydroindene core, followed by functionalization with bromo and methoxy groups. The introduction of the carbamate group via reaction with isocyanates or urea derivatives is another critical step. Each synthetic step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, Tert-butyl (R)-(5-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for indene derivatives, compounds like this one are likely to play a pivotal role in advancing drug discovery efforts worldwide.